Cas no 2172585-33-8 (3-(3-ethoxypropyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: 3-(3-ethoxypropyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2172585-33-8
• MF: C₁₂H₂₀N₆O
• MW: 264.326801300049
• CID: 5846420
• PubChem ID: 165604909
• Update Time: 2025-06-08

3-(3-ethoxypropyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethoxypropyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• EN300-1592063
• 2172585-33-8
• 3-(3-ethoxypropyl)-N-(propan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine

• Inchi： 1S/C12H20N6O/c1-4-19-7-5-6-18-12-10(16-17-18)11(13-8-14-12)15-9(2)3/h8-9H,4-7H2,1-3H3,(H,13,14,15)
• InChI Key： DAQUCPVMTFCDLC-UHFFFAOYSA-N
• SMILES： O(CC)CCCN1C2C(=C(N=CN=2)NC(C)C)N=N1

Computed Properties

• Exact Mass: 264.16985928g/mol
• Monoisotopic Mass: 264.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(3-ethoxypropyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

3-(3-Ethoxypropyl)-N-(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine

The compound 3-(3-ethoxypropyl)-N-(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2172585-33-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of triazolopyrimidines, which are known for their potential in drug discovery and development. The molecule's unique architecture combines a triazolopyrimidine core with an ethoxypropyl substituent and an isopropyl group, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the triazolopyrimidine framework as a versatile scaffold for designing bioactive molecules. The ethoxypropyl group attached to the triazolopyrimidine core introduces additional functionality, enhancing the compound's solubility and bioavailability. This feature is particularly advantageous in drug design, where solubility often poses a significant challenge. The isopropyl group further contributes to the molecule's stability and pharmacokinetic properties, making it a compelling candidate for further investigation.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that 3-(3-ethoxypropyl)-N-(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine exhibits potent inhibitory activity against several kinases, suggesting its potential as a therapeutic agent in oncology and immunology.

In addition to its enzymatic activity, this compound has shown promising results in modulating cellular signaling pathways. For instance, it has been reported to interfere with the PI3K/AKT/mTOR pathway, which is frequently activated in cancer cells. This pathway is known to promote cell survival, proliferation, and metastasis; therefore, targeting it could lead to novel cancer therapies with fewer side effects compared to conventional chemotherapeutic agents.

The synthesis of 3-(3-ethoxypropyl)-N-(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine involves a multi-step process that combines advanced organic synthesis techniques. The construction of the triazolopyrimidine core typically involves cyclization reactions under specific conditions to ensure high yields and purity. Subsequent functionalization steps introduce the ethoxypropyl and isopropyl groups, which are crucial for optimizing the compound's pharmacological properties.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses confirm its molecular structure and purity, ensuring its suitability for both preclinical and clinical studies. Furthermore, computational modeling has been employed to predict its binding affinities to various protein targets, providing valuable insights into its mechanism of action.

Looking ahead, ongoing research aims to explore the triazolopyrimidine derivative's efficacy in preclinical models of diseases such as melanoma and leukemia. Early results indicate that it may offer a novel approach to targeting resistant cancer cells while minimizing toxicity to healthy tissues. Such findings underscore the importance of continued research into this class of compounds as potential therapeutic agents.

In conclusion, 3-(3-ethoxypropyl)-N-(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine represents a cutting-edge advancement in medicinal chemistry. Its unique structure and promising biological activity position it as a leading candidate for developing innovative treatments for complex diseases. As research progresses, this compound has the potential to make a significant impact on both scientific understanding and clinical practice.